Cas no 56776-55-7 (2-methyl-N-phenyl-benzenesulfonamide)

• Product Name: 2-methyl-N-phenyl-benzenesulfonamide
• CAS No: 56776-55-7
• MF: C₁₃H₁₃NO₂S
• MW: 247.3128221035
• CID: 382766
• PubChem ID: 3017048
• Update Time: 2025-04-19

2-methyl-N-phenyl-benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-phenyl-benzenesulfonamide
• Benzenesulfonamide, 2-methyl-N-phenyl-
• 2-methyl-N-phenylbenzenesulfonamide
• toluene sulphonanilide
• IFLab1_000511
• DTXSID40205335
• HMS1413H05
• 56776-55-7
• SCHEMBL633994
• AKOS008968745
• MFCD00441481
• IDI1_008730

• MDL： MFCD00441481
• Inchi： 1S/C13H13NO2S/c1-11-7-5-6-10-13(11)17(15,16)14-12-8-3-2-4-9-12/h2-10,14H,1H3
• InChI Key： KLWUWNHLZITTHU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C)(NC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 247.06679
• Monoisotopic Mass: 247.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 46.17